Cas no 2228383-07-9 (3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine)

• Product Name: 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine
• CAS No: 2228383-07-9
• MF: C₁₀H₁₃F₂NO₂
• MW: 217.21252989769
• CID: 6423213
• PubChem ID: 165972280
• Update Time: 2025-06-23

3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine
• EN300-1771807
• 2228383-07-9

• Inchi： 1S/C10H13F2NO2/c1-14-7-5-8(11)10(9(12)6-7)15-4-2-3-13/h5-6H,2-4,13H2,1H3
• InChI Key： JXDFTBSIPWUYGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1OCCCN)F)OC

Computed Properties

• Exact Mass: 217.09143498g/mol
• Monoisotopic Mass: 217.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine

3-(2,6-Difluoro-4-methoxyphenoxy)propan-1-amine (CAS No. 2228383-07-9): An Overview of a Promising Compound in Medicinal Chemistry

3-(2,6-Difluoro-4-methoxyphenoxy)propan-1-amine (CAS No. 2228383-07-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as amino alcohols, which are characterized by the presence of both an amino and a hydroxyl group in their molecular structure. The introduction of fluorine atoms and a methoxy group in the aromatic ring further enhances its chemical stability and biological activity.

The chemical structure of 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine is particularly noteworthy. The 2,6-difluoro substitution on the phenyl ring imparts significant electronic effects, which can influence the compound's interactions with biological targets. Additionally, the methoxy group at the 4-position enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. These structural modifications make 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine an attractive candidate for various pharmaceutical applications.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic uses of 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine. One of the most promising areas of investigation is its potential as an antidepressant agent. Studies have shown that this compound exhibits significant antidepressant-like effects in animal models, possibly through its interaction with serotonin and norepinephrine receptors. The mechanism of action is believed to involve modulation of monoaminergic neurotransmission, which is a key pathway in the treatment of mood disorders.

Beyond its antidepressant properties, 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine has also shown potential in other therapeutic areas. For instance, preliminary studies suggest that it may have anti-inflammatory effects, making it a candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX).

The pharmacokinetic properties of 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by cytochrome P450 enzymes in the liver, with metabolites being excreted via both renal and biliary routes. These pharmacokinetic characteristics make it suitable for development as an oral medication.

Safety and toxicity profiles are crucial considerations in drug development. Preclinical studies have demonstrated that 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine has a favorable safety profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in vitro and has shown no major adverse effects in animal models at doses several times higher than those required for therapeutic efficacy. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine in human subjects. Early-phase trials have focused on evaluating its pharmacokinetics and safety in healthy volunteers. Preliminary results are promising, with no serious adverse events reported at tested doses. Phase II trials are planned to evaluate its efficacy in patients with depression and other relevant conditions.

In conclusion, 3-(2,6-difluoro-4-methoxyphenoxy)propan-1-amine (CAS No. 2228383-07-9) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research and clinical trials will provide valuable insights into its safety and efficacy, paving the way for potential new treatments for various medical conditions.